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Compound of Interest

Compound Name: C-247

Cat. No.: B1496183

Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on dose refinement for long-term studies involving the novel

antifungal agent C-247 (SCY-247). The information is presented in a question-and-answer

format to address specific issues that may be encountered during experimental planning and

execution.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action for C-247?

A1: C-247 is a second-generation triterpenoid antifungal. Its mechanism of action is the

inhibition of β-(1,3)-D-glucan synthase, an essential enzyme for the synthesis of the fungal cell

wall. By inhibiting this enzyme, C-247 disrupts the integrity of the fungal cell wall, leading to cell

death. This target is specific to fungi, which contributes to a lower potential for mechanism-

based toxicity in humans.

Q2: What is the current understanding of C-247's pharmacokinetic profile?

A2: Pharmacokinetic studies of orally administered SCY-247 in healthy human volunteers have

shown that the drug is rapidly absorbed, with maximum plasma concentrations (Tmax)
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observed between 3 to 7 hours.[1] Systemic exposure, as measured by Cmax and AUC,

increases in a dose-proportional manner with both single and multiple doses.[1][2] In preclinical

murine models, SCY-247 has demonstrated extensive tissue distribution, including penetration

into the lungs and brain.[3]

Q3: What is the known safety and tolerability profile of C-247 from clinical studies?

A3: In a Phase 1 single and multiple ascending dose study in healthy participants, oral SCY-

247 was well tolerated.[1] No serious or severe treatment-emergent adverse events were

reported. The most common adverse events were mild to moderate headache and diarrhea.[1]

The incidence of these events was low and not dependent on the dose administered.[1]

Q4: Is there any available data from long-term toxicology studies for C-247?

A4: Specific data from long-term, repeat-dose toxicology studies for SCY-247, including the No-

Observed-Adverse-Effect Level (NOAEL), are not yet publicly available. This information is

typically generated during preclinical development to support long-duration clinical trials. For its

predecessor, ibrexafungerp, a favorable safety profile has been noted, with the most common

adverse effects in clinical trials being mild gastrointestinal events.[4]

Q5: How should we approach dose selection for long-term in vivo studies without specific long-

term toxicology data?

A5: In the absence of published long-term toxicology data for C-247, a conservative approach

to dose selection for long-term in vivo studies is recommended. Initial dose ranges can be

informed by the efficacious doses observed in short-term preclinical models and the doses

found to be safe in Phase 1 human studies. It is crucial to conduct a dose-range finding study

in the selected animal model to establish the maximum tolerated dose (MTD) for the intended

duration of the study. This should be followed by a repeat-dose toxicity study of a duration that

aligns with the planned long-term efficacy study to identify any potential target organ toxicity

and to establish a study-specific NOAEL.

Data Presentation
Table 1: Summary of Preclinical Efficacy of SCY-247 in Murine Models of Invasive Candidiasis
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Parameter Details Reference

Infection Model
Hematogenously disseminated

Candida albicans infection
[2]

Dose Levels
10 mg/kg and 40 mg/kg (oral,

once daily)
[2]

Efficacy Readout
Reduction in kidney fungal

burden (log CFU)
[2]

Results at 10 mg/kg

Significant 3-log decrease in

average CFU compared to

untreated control

[2]

Results at 40 mg/kg

Statistically significant

reduction in kidney CFU

compared to untreated mice

[2]

Survival at 40 mg/kg

100% survival at the end of the

study (compared to 62.5% in

untreated mice)

[2]

Infection Model
Invasive candidiasis caused by

Candida glabrata
[5]

Dose Levels 16, 32, and 48 mg/kg (oral) [5]

Efficacy Readout
Reduction in kidney and lung

fungal burden
[5]

Results

Dose-dependent reduction in

fungal burden in kidneys and

lungs

[5]

Comparison

SCY-247 showed significant

reduction in both kidney and

lung fungal burden, whereas

caspofungin only impacted the

kidneys.

[5]

Table 2: Summary of Phase 1 Human Pharmacokinetic and Safety Data for Oral SCY-247
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Parameter Details Reference

Study Design

Single Ascending Dose (SAD)

and Multiple Ascending Dose

(MAD) in healthy volunteers

[1]

SAD Dose Range 50 mg to 900 mg [1]

MAD Dose Range
50 mg to 300 mg (once daily

for 7 days)
[1]

Tmax 3 to 7 hours [1]

Pharmacokinetics Generally dose-proportional [1]

Safety
Well tolerated across all

cohorts
[1]

Most Common Adverse Events

Mild to moderate headache

(16.7% in SCY-247 group vs

4.5% in placebo) and diarrhea

(9% in both groups)

[1]

Serious Adverse Events None reported [1]

Experimental Protocols
Protocol 1: Murine Model of Hematogenously
Disseminated Candidiasis
This protocol is a generalized procedure based on established methods for evaluating the in

vivo efficacy of antifungal agents.

Animal Model: Female BALB/c mice (6-8 weeks old).

Immunosuppression (if required): Administer cyclophosphamide (150 mg/kg)

intraperitoneally on days -4 and -1 relative to infection to induce neutropenia.

Inoculum Preparation:
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Culture Candida albicans (e.g., SC5314) on Sabouraud dextrose agar for 24-48 hours at

35°C.

Harvest yeast cells and wash with sterile phosphate-buffered saline (PBS).

Adjust the cell suspension to the desired concentration (e.g., 2.5 x 10^5 cells/mL in PBS).

Infection:

Inject 0.1 mL of the prepared inoculum intravenously via the lateral tail vein.

Treatment:

Initiate treatment with C-247 (formulated in a suitable vehicle) or vehicle control at a

specified time post-infection (e.g., 2 hours).

Administer the drug orally via gavage once or twice daily for the duration of the study (e.g.,

7 days).

Efficacy Endpoints:

Survival: Monitor and record survival daily for up to 21 days post-infection.

Fungal Burden:

At a predetermined time point (e.g., day 8), euthanize a subset of animals from each

group.

Aseptically harvest kidneys and other target organs.

Homogenize organs in sterile PBS.

Perform serial dilutions of the homogenates and plate on Sabouraud dextrose agar.

Incubate plates for 24-48 hours at 35°C and count colony-forming units (CFU).

Express fungal burden as log10 CFU per gram of tissue.
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Protocol 2: General Repeat-Dose Toxicology Study in
Rodents
This protocol outlines a general approach for a 28-day repeat-dose toxicology study to support

long-term studies.

Animal Model: Sprague-Dawley rats (equal numbers of males and females).

Dose Groups:

Vehicle control.

Low dose, mid dose, and high dose of C-247. A high dose that induces some minimal toxic

effects but not mortality is often selected based on a prior dose-range finding study.

Administration:

Administer C-247 or vehicle control orally via gavage once daily for 28 consecutive days.

In-life Observations:

Clinical Signs: Observe animals daily for any signs of toxicity.

Body Weight: Record body weight twice weekly.

Food Consumption: Measure food consumption weekly.

Ophthalmology: Conduct ophthalmic examinations prior to the start of the study and at

termination.

Clinical Pathology:

Collect blood samples at the end of the study for hematology and clinical chemistry

analysis.

Collect urine samples for urinalysis.

Necropsy and Histopathology:
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At the end of the 28-day treatment period, euthanize all animals.

Conduct a full gross necropsy.

Collect and weigh major organs.

Preserve a comprehensive set of tissues in formalin for histopathological examination.

Data Analysis:

Analyze all data for dose-related changes.

The highest dose that does not produce any significant adverse findings is determined as

the No-Observed-Adverse-Effect Level (NOAEL).
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Caption: Workflow for C-247 dose refinement.
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Caption: C-247 mechanism of action.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Phone: (601) 213-4426
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